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Compound of Interest

Compound Name: 1-Phenyl-1-penten-4-YN-3-OL

Cat. No.: B079787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 1,3-enyne motif is a pivotal structural unit in a wide array of organic molecules, including

natural products, pharmaceuticals, and advanced materials. Its unique conjugated system of a

double and a triple bond makes it a versatile building block for further chemical transformations.

Palladium-catalyzed cross-coupling reactions have emerged as one of the most powerful and

reliable strategies for the stereoselective synthesis of 1,3-enynes, offering mild reaction

conditions and broad functional group tolerance.

This document provides detailed application notes and experimental protocols for the synthesis

of 1,3-enynes using various palladium-catalyzed methodologies, including the Sonogashira

(both copper-cocatalyzed and copper-free), Suzuki, and Negishi couplings.

General Workflow
The general experimental workflow for the palladium-catalyzed synthesis of 1,3-enynes is

depicted below. The process typically involves the reaction of a vinyl halide or triflate with a

terminal alkyne (or its organometallic equivalent) in the presence of a palladium catalyst, a

ligand, and a base in a suitable solvent.
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General experimental workflow for 1,3-enyne synthesis.

Catalytic Methodologies and Protocols
Several palladium-catalyzed cross-coupling reactions are widely employed for the synthesis of

1,3-enynes. The choice of method often depends on the substrate scope, functional group

tolerance, and desired reaction conditions.

Sonogashira Coupling (Copper-Cocatalyzed)
The Sonogashira coupling is a widely used method for forming carbon-carbon bonds between

a terminal alkyne and an aryl or vinyl halide.[1] It typically employs a palladium catalyst and a
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copper(I) co-catalyst.[1]

Catalytic Cycle:
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Sonogashira coupling catalytic cycle.

Experimental Protocol:

To a solution of the vinyl halide (1.0 eq) in a suitable solvent (e.g., THF, 5 mL per 0.81 mmol of

halide) at room temperature are added sequentially the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂,

0.05 eq), the copper(I) co-catalyst (e.g., CuI, 0.025 eq), a base (e.g., diisopropylamine, 7.0 eq),

and the terminal alkyne (1.1 eq).[2] The reaction mixture is stirred at room temperature for 3

hours. Upon completion, the reaction is diluted with diethyl ether and filtered through a pad of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nrochemistry.com/sonogashira-coupling/
https://www.benchchem.com/product/b079787?utm_src=pdf-body-img
https://www.scribd.com/document/709572764/Experimental-Procedure-Sonogashira-Coupling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Celite®, washing with diethyl ether. The filtrate is then washed with saturated aqueous NH₄Cl,

saturated aqueous NaHCO₃, and brine. The organic layer is dried over anhydrous Na₂SO₄ and

concentrated under reduced pressure. The crude product is purified by flash column

chromatography on silica gel to afford the 1,3-enyne.[2]

Copper-Free Sonogashira Coupling
To avoid the formation of alkyne homocoupling byproducts (Glaser coupling), copper-free

Sonogashira protocols have been developed. These reactions often require a stronger base or

different ligand systems to facilitate the deprotonation of the terminal alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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